1-(1H-imidazol-2-yl)ethane-1,2-diol

• Molecular Formula: C5H8N2O2
• Molecular Weight: 128.13 g/mol
• SMILES: C1=CN=C(N1)C(CO)O
• InChI: InChI=1S/C5H8N2O2/c8-3-4(9)5-6-1-2-7-5/h1-2,4,8-9H,3H2,(H,6,7)
• InChIKey: JFELREAIFVKEFK-UHFFFAOYSA-N

1-(1H-Imidazol-2-yl)ethane-1,2-diol – Core Identity and Physicochemical Profile

1-(1H-Imidazol-2-yl)ethane-1,2-diol (CAS 759441-61-7) is a low-molecular-weight (128.13 g/mol) heterocyclic building block composed of an imidazole ring linked at the 2-position to an ethane-1,2-diol chain . It is commercially available at a minimum purity specification of 95% . The compound gained initial research prominence as the parent scaffold for a series of O-acylated derivatives reported to constitute a novel class of protein kinase C (PKC) inhibitors [1]. Its structure presents a vicinal diol motif adjacent to an imidazole N–H, creating a distinctive hydrogen-bond donor/acceptor topology that differentiates it from simpler 2-substituted imidazoles.

• Heterocyclic building block with vicinal diol motif

• Bidentate hydrogen‑bond and metal‑coordination topology

• Parent scaffold for reported PKC inhibitor derivative series

• [1] Röhrle, A. N., & Schmidhammer, H. (1998). Synthesis of 1-(1H-Imidazol-2-yl)ethane-1,2-diol Derivatives: A novel class of protein kinase C inhibitors. Helvetica Chimica Acta, 81(5), 1070–1076. https://doi.org/10.1002/hlca.19980810520 View Source

Why Generic Imidazole Analogs Cannot Substitute This Scaffold

Substituting 1-(1H-imidazol-2-yl)ethane-1,2-diol with a generic imidazole-2-yl analog (e.g., 1-(1H-imidazol-2-yl)ethanol, imidazole-2-carbaldehyde, or 2-methylimidazole) ignores the functional and pharmacological consequences of the vicinal diol moiety. The ethane-1,2-diol appendage provides two adjacent H-bond donor/acceptor sites, which are absent in mono-ol or carbonyl analogs, and are critical for the metal-chelating and kinase-inhibitory properties observed in this compound class [1]. The benzimidazole analog (1-(1H-benzo[d]imidazol-2-yl)ethane-1,2-diol, CAS 4857-05-0) differs in both molecular weight (178.19 vs. 128.13 g/mol) and electronic character due to the fused benzene ring, altering lipophilicity, hydrogen-bonding geometry, and target-binding profiles . As demonstrated by Röhrle and Schmidhammer, the biological activity of this scaffold is exquisitely sensitive to O-acylation patterns; the unmodified parent diol serves as the essential synthetic entry point for generating active PKC inhibitors, not as a functionally interchangeable commodity [1].

Target Scaffold

Analog

Mismatch Risk

Imidazole‑diol

1‑(1H‑imidazol‑2‑yl)ethanol

Loss of vicinal diol may reduce H‑bond and chelation capacity

Imidazole‑diol

Benzimidazole‑diol analog

Fused benzene ring alters electronic and lipophilicity profiles; PKC inhibition not reported

• [1] Röhrle, A. N., & Schmidhammer, H. (1998). Synthesis of 1-(1H-Imidazol-2-yl)ethane-1,2-diol Derivatives: A novel class of protein kinase C inhibitors. Helvetica Chimica Acta, 81(5), 1070–1076. https://doi.org/10.1002/hlca.19980810520 View Source

Quantitative Differentiation from Closest Structural Analogs

Molecular Weight and Fragment-Likeness

The imidazole scaffold 1-(1H-imidazol-2-yl)ethane-1,2-diol (MW = 128.13 g/mol) is substantially smaller than its benzimidazole congener 1-(1H-benzo[d]imidazol-2-yl)ethane-1,2-diol (MW = 178.19 g/mol) . This 50.06 g/mol (28.1%) reduction in molecular weight positions the imidazole variant within the preferred property space for fragment-based lead discovery (MW ≤ 300 Da rule-of-three compliance), whereas the benzimidazole analog exceeds the 160 Da fragment threshold more substantially, limiting its utility as a minimal pharmacophore probe .

Fragment-likeness

Cross-study comparable

−50.06 g/mol (28.1% reduction) vs benzimidazole analog

Supports fragment-based discovery fit; remains within rule-of-three space

Compared at 95% (target) vs 97% (comparator) purity

Evidence Dimension	Molecular weight (lead-likeness for fragment-based screening)
Target Compound Data	128.13 g/mol (C5H8N2O2)
Comparator Or Baseline	1-(1H-Benzo[d]imidazol-2-yl)ethane-1,2-diol: 178.19 g/mol (C9H10N2O2)
Quantified Difference	Δ = 50.06 g/mol (28.1% reduction); 2 fewer carbon atoms, elimination of fused benzene ring
Conditions	Calculated from molecular formula; commercial purity: target compound 95% , comparator 97%

Why This Matters

Lower molecular weight improves ligand efficiency metrics and leaves more room for growth during hit-to-lead optimization, making this scaffold preferable for fragment-based drug discovery programs.

Hydrogen-Bond Donor/Acceptor Topology

1-(1H-Imidazol-2-yl)ethane-1,2-diol presents three H-bond donors (imidazole N–H and two diol O–H) and three H-bond acceptors (imidazole N and two diol O atoms) . By contrast, the mono-ol analog 1-(1H-imidazol-2-yl)ethanol (C5H8N2O, MW = 112.13) possesses only two H-bond donors and two H-bond acceptors, while imidazole-2-carbaldehyde (C4H4N2O, MW = 96.09) lacks any alcohol donor functionality entirely [1][2]. The vicinal diol in the target compound enables bidentate metal coordination and dual H-bond interactions with biological targets—a capability not shared by either the mono-ol or the aldehyde analog .

H‑Bond Topology

Class-level inference

3 donors / 3 acceptors (vs 2/2 mono‑ol, 1/2 aldehyde)

Vicinal diol enables bidentate engagement; may support PKC inhibitor SAR context

Structural analysis from SMILES; not experimental binding data

Evidence Dimension	Number of hydrogen-bond donor and acceptor atoms
Target Compound Data	3 H-bond donors (imidazole N–H + 2× OH), 3 H-bond acceptors (imidazole N + 2× OH). C5H8N2O2.
Comparator Or Baseline	1-(1H-imidazol-2-yl)ethanol: 2 donors, 2 acceptors. Imidazole-2-carbaldehyde: 1 donor, 2 acceptors.
Quantified Difference	Target compound provides 1 additional donor and 1 additional acceptor vs. mono-ol analog; 2 additional donors vs. aldehyde analog. Vicinal diol permits simultaneous bidentate engagement.
Conditions	Structural analysis based on SMILES: C1=CN=C(N1)C(CO)O ; comparator structures from PubChem

Why This Matters

The vicinal diol motif is a critical structural determinant for the scaffold's reported PKC inhibitory activity and metal-chelating potential, making the compound non-substitutable by simpler 2-substituted imidazoles in target-based screening cascades.

• [1] PubChem. 1-(1H-imidazol-2-yl)ethanol. Molecular formula: C5H8N2O; Molecular weight: 112.13 g/mol. View Source
• [2] PubChem. 1H-Imidazole-2-carbaldehyde. Molecular formula: C4H4N2O; Molecular weight: 96.09 g/mol. View Source

Protein Kinase C Inhibition Profile

The Röhrle and Schmidhammer study demonstrated that O-acylated derivatives of 1-(1H-imidazol-2-yl)ethane-1,2-diol (compounds 6–13) constitute a novel class of protein kinase C inhibitors [1]. Four compounds (7, 8, 10, and 11) exhibited moderate PKC inhibition in the study [1]. While the unmodified parent diol serves as the synthetic intermediate rather than the active principle, this scaffold–activity relationship establishes the compound as the validated entry point for generating PKC inhibitors [1]. This contrasts with the benzimidazole analog series, where PKC inhibition has not been reported as a primary activity in the peer-reviewed literature [2].

PKC Inhibition

Class-level inference

4 of 8 O‑acylated derivatives showed moderate PKC inhibition [1]

Establishes scaffold as reported PKC inhibitor entry point; benzimidazole series lacks PKC data

Cell-free assay; activity of parent diol itself not reported

Evidence Dimension	Validated biological target class for derivative series
Target Compound Data	Parent scaffold for a novel class of PKC inhibitors; 4 of 8 derivatives (compounds 7, 8, 10, 11) showed moderate PKC inhibition [1]
Comparator Or Baseline	1-(1H-Benzo[d]imidazol-2-yl)ethane-1,2-diol: no published PKC inhibition data for derivative series identified in primary literature
Quantified Difference	Qualitative difference: established PKC inhibitor scaffold (imidazole series) vs. unvalidated for PKC (benzimidazole series)
Conditions	Cell-free PKC inhibition assay; Helvetica Chimica Acta, 1998, 81(5), 1070–1076 [1]

Why This Matters

For research programs targeting PKC, the imidazole-2-yl-ethane-1,2-diol scaffold is literature-precedented, reducing the risk of pursuing an untested chemotype and providing a starting point for SAR exploration.

• [1] Röhrle, A. N., & Schmidhammer, H. (1998). Synthesis of 1-(1H-Imidazol-2-yl)ethane-1,2-diol Derivatives: A novel class of protein kinase C inhibitors. Helvetica Chimica Acta, 81(5), 1070–1076. https://doi.org/10.1002/hlca.19980810520 View Source
• [2] Literature search conducted 2026-05-03 across PubMed, Google Scholar, and BindingDB for '1-(1H-benzo[d]imidazol-2-yl)ethane-1,2-diol PKC' – no primary PKC inhibition studies identified. View Source

Synthetic Versatility for Derivatization

The Röhrle and Schmidhammer synthetic route exploits the two hydroxyl groups of 1-(1H-imidazol-2-yl)ethane-1,2-diol for mono- and di-O-acylation using equimolar amounts of acyl chlorides, yielding a focused library of eight derivatives (compounds 6–13) from a common intermediate [1]. This dual-handle architecture enables regioselective or exhaustive derivatization, whereas the mono-ol analog 1-(1H-imidazol-2-yl)ethanol permits only single-site modification, halving the combinatorial diversity achievable from a given synthetic sequence [1][2].

Derivatization sites

Head-to-head

2 hydroxyl sites (mono‑/di‑acylation) vs 1 site for mono‑ol analog

Enables broader SAR exploration per synthetic step; supports parallel library synthesis

Acylation chemistry per Röhrle & Schmidhammer 1998

Evidence Dimension	Number of derivatizable hydroxyl sites
Target Compound Data	Two hydroxyl groups (primary and secondary) permitting mono-acylation, di-acylation, or sequential orthogonal protection/acylation strategies
Comparator Or Baseline	1-(1H-imidazol-2-yl)ethanol: one hydroxyl group; single acylation only
Quantified Difference	2× derivatizable sites vs. 1×; combinatorial library size doubles for each additional diversification point
Conditions	Acylation with acyl chlorides under standard conditions; Röhrle & Schmidhammer, 1998 [1]

Why This Matters

The dual-hydroxyl architecture enables more rapid SAR exploration with fewer synthetic steps, reducing the time and cost to identify optimized leads in medicinal chemistry programs.

• [1] Röhrle, A. N., & Schmidhammer, H. (1998). Synthesis of 1-(1H-Imidazol-2-yl)ethane-1,2-diol Derivatives: A novel class of protein kinase C inhibitors. Helvetica Chimica Acta, 81(5), 1070–1076. https://doi.org/10.1002/hlca.19980810520 View Source
• [2] Comparative structural analysis: 1-(1H-imidazol-2-yl)ethanol (PubChem) contains a single hydroxyl group, confirmed by SMILES notation. View Source

Optimal Research and Procurement Scenarios

Fragment-Based Drug Discovery for PKC

Programs employing fragment-based lead discovery for PKC isoforms should prioritize this scaffold over the benzimidazole analog. Its lower molecular weight (128.13 g/mol) and literature-validated PKC inhibitory potential of its derivatives [1] make it a suitable fragment hit for SPR or NMR-based screening cascades, with built-in synthetic handles for subsequent fragment growth via O-acylation.

Parallel Library Synthesis for Kinase SAR

Medicinal chemistry teams requiring rapid SAR exploration around a 2-substituted imidazole core will benefit from the dual-hydroxyl architecture of this compound. The ability to perform mono- or di-O-acylation from a single intermediate [1] supports parallel synthesis workflows, doubling the accessible chemical space per synthetic cycle compared to mono-ol scaffolds.

Metal-Chelating Ligand Development

The vicinal diol motif adjacent to an imidazole nitrogen creates a tridentate (N,O,O) coordination environment suitable for transition-metal chelation [2]. Research groups developing imidazole-based metalloenzyme inhibitors or coordination complexes should select this scaffold over 2-alkyl or 2-aryl imidazoles, which lack the chelating diol functionality.

Gem-Diol Equilibrium Studies

The proximity of the imidazole ring to the ethane-1,2-diol moiety makes this compound a relevant model system for studying gem-diol stability in imidazole-containing carbonyl derivatives, as highlighted by solid-state NMR and X-ray diffraction investigations [3]. This application is not accessible with benzimidazole or mono-ol analogs.

Application

Selection Property

Validation Focus

PKC pathway fragment screening

Low MW scaffold with reported PKC inhibition context

Fragment-likeness and derivatizable handles

Kinase SAR library synthesis

Dual‑hydroxyl architecture for divergent acylation

Regioselective O‑acylation efficiency

Metal‑coordination ligand design

Vicinal diol adjacent to imidazole N for tridentate (N,O,O) motif

Chelation stoichiometry and stability

Gem‑diol stability in imidazoles

Ethane‑1,2‑diol adjacent to imidazole ring

Solid‑state NMR and XRD gem‑diol characterization

• [1] Röhrle, A. N., & Schmidhammer, H. (1998). Synthesis of 1-(1H-Imidazol-2-yl)ethane-1,2-diol Derivatives: A novel class of protein kinase C inhibitors. Helvetica Chimica Acta, 81(5), 1070–1076. https://doi.org/10.1002/hlca.19980810520 View Source
• [2] Parker, D. (1991). NMR Determination of Enantiomeric Purity. ChemInform, 23. (Cited in tartrate- and imidazole-derived diol metal complex studies.) View Source
• [3] Generation and Stability of the gem-Diol Forms in Imidazole Derivatives Containing Carbonyl Groups. Solid-State NMR and Single-Crystal X-ray Diffraction Studies. Journal of Physical Chemistry A, 2018, 122(2). View Source